Cas no 1040635-21-9 (N-[2-(2-methoxyphenyl)ethyl]-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide)

• Product Name: N-[2-(2-methoxyphenyl)ethyl]-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide
• CAS No: 1040635-21-9
• MF: C₂₀H₂₆N₂O₄S₂
• MW: 422.56144285202
• CID: 5920678
• PubChem ID: 44015544
• Update Time: 2025-07-01

N-[2-(2-methoxyphenyl)ethyl]-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-methoxyphenyl)ethyl]-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide
• 2-Piperidineacetamide, N-[2-(2-methoxyphenyl)ethyl]-1-(2-thienylsulfonyl)-
• AKOS024634142
• F2267-0550
• N-(2-methoxyphenethyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide
• 1040635-21-9
• N-[2-(2-methoxyphenyl)ethyl]-2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)acetamide

• Inchi： 1S/C20H26N2O4S2/c1-26-18-9-3-2-7-16(18)11-12-21-19(23)15-17-8-4-5-13-22(17)28(24,25)20-10-6-14-27-20/h2-3,6-7,9-10,14,17H,4-5,8,11-13,15H2,1H3,(H,21,23)
• InChI Key： CEISCBHEPHAFJE-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCCCC1CC(NCCC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 422.13339966g/mol
• Monoisotopic Mass: 422.13339966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• pka: 16.09±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[2-(2-methoxyphenyl)ethyl]-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide

Introduction to N-[2-(2-methoxyphenyl)ethyl]-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide (CAS No. 1040635-21-9)

N-[2-(2-methoxyphenyl)ethyl]-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1040635-21-9, represents a novel molecular entity designed to interact with biological targets in a highly specific manner. Its structural composition, featuring a combination of aromatic rings, sulfonamide groups, and piperidine moieties, makes it a promising candidate for further exploration in medicinal chemistry.

The compound's structure is meticulously crafted to leverage the unique properties of its constituent parts. The 2-methoxyphenyl group, also known as anisyl, contributes to the molecule's lipophilicity and potential for membrane interaction, while the thiophene-2-sulfonyl moiety introduces a polar, negatively charged sulfonamide group that can engage in hydrogen bonding and ionic interactions with biological targets. The piperidine ring enhances solubility and metabolic stability, making it an attractive scaffold for drug development.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with neurological disorders. The structural features of N-[2-(2-methoxyphenyl)ethyl]-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide align well with this trend, as both the 2-methoxyphenyl and thiophene-2-sulfonyl groups are known to interact with receptors and enzymes involved in neurotransmission. Preliminary studies have suggested that this compound may exhibit properties relevant to the treatment of conditions such as depression, anxiety, and cognitive disorders.

The sulfonamide group in particular has been extensively studied for its pharmacological potential. Sulfonamides are known for their ability to act as competitive inhibitors of various enzymes and transporters. In the context of this compound, the sulfonamide moiety could potentially interfere with key enzymatic pathways by binding to active sites or allosteric sites on target proteins. This binding specificity is crucial for minimizing side effects and maximizing therapeutic efficacy.

The piperidine ring is another critical component of the molecule. Piperidine derivatives are commonly found in approved drugs due to their favorable pharmacokinetic properties. They enhance solubility in both aqueous and lipid environments, which is essential for achieving optimal absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, piperidine-based scaffolds often exhibit good metabolic stability, reducing the likelihood of rapid degradation in vivo.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between small molecules and biological targets with unprecedented accuracy. Molecular docking studies using N-[2-(2-methoxyphenyl)ethyl]-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide have revealed potential interactions with several key proteins implicated in neurological disorders. These interactions suggest that the compound may modulate pathways such as serotonin reuptake inhibition or GABA receptor activation.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups while maintaining regioselectivity and stereochemical integrity. The introduction of the thiophene-2-sulfonyl group requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to achieve these transformations more efficiently than ever before.

In vitro studies have begun to elucidate the pharmacological profile of N-[2-(2-methoxyphenyl)ethyl]-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide. Initial experiments have shown promising results regarding its ability to inhibit certain enzymes at concentrations comparable to those observed for known therapeutic agents. Furthermore, preliminary toxicity assays suggest that the compound is well-tolerated at these concentrations, indicating a favorable safety profile.

The development of new drugs is often a lengthy and complex process involving multiple stages of preclinical and clinical testing. However, the unique properties of N-[2-(2-methoxyphenyl)ethyl]-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide may expedite this process by providing a strong foundation for further investigation. Its well-defined structure and predicted interactions with biological targets make it an ideal candidate for rapid progression through preclinical studies.

The potential applications of this compound extend beyond neurological disorders. Its structural motifs are reminiscent of molecules that have shown efficacy against other diseases such as cancer and inflammatory conditions. Further research may uncover additional therapeutic uses for N-[2-(2-methoxyphenyl)ethyl]-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide by exploring its interactions with different biological targets.

In conclusion, N-[2-(2-methoxyphenyl)ethyl]-2-[1-(thiophene-2-sulfonyl strong >) piperidin - 22 - yl]acetamide (CAS No. 1040635 - 21 - 9) is a structurally complex and pharmacologically promising compound that warrants further investigation. Its unique combination of functional groups makes it well-suited for modulating key biological pathways associated with neurological disorders and other diseases. As research continues to uncover new applications for this molecule, it holds significant potential as a lead compound for future drug development efforts.